Cas no 786641-48-3 (4-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)piperidine)

• Product Name: 4-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)piperidine
• CAS No: 786641-48-3
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 2106320
• Update Time: 2023-11-18

4-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)piperidine
• QPBHKVUNFXUTBU-UHFFFAOYSA-N
• 2-methyl-5-(piperidin-4-ylmethyl)-1,3,4-oxadiazole
• 2-Methyl-5-(piperidin-4-yl methyl)-1,3,4-oxadiazole
• CID 22017598
• Piperidine, 4-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-

• Inchi： 1S/C9H15N3O/c1-7-11-12-9(13-7)6-8-2-4-10-5-3-8/h8,10H,2-6H2,1H3
• InChI Key： QPBHKVUNFXUTBU-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Topological Polar Surface Area: 51

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• Boiling Point: 311.5±34.0 °C(Predicted)
• pka: 10.31±0.10(Predicted)